![molecular formula C17H16ClFN2O4S B4923648 N-(3-chlorophenyl)-2-fluoro-5-(4-morpholinylsulfonyl)benzamide](/img/structure/B4923648.png)
N-(3-chlorophenyl)-2-fluoro-5-(4-morpholinylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-2-fluoro-5-(4-morpholinylsulfonyl)benzamide, also known as CFMSB, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent for various diseases. In
Mechanism of Action
N-(3-chlorophenyl)-2-fluoro-5-(4-morpholinylsulfonyl)benzamide is believed to exert its therapeutic effects through the inhibition of protein kinases, specifically the mitogen-activated protein kinase (MAPK) pathway. The MAPK pathway is involved in various cellular processes, including cell growth, differentiation, and apoptosis. This compound inhibits the activation of MAPK by binding to the ATP-binding site of the protein kinase, preventing the phosphorylation of downstream targets and ultimately leading to the inhibition of cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, anti-inflammatory effects, and neuroprotective effects. This compound has also been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-chlorophenyl)-2-fluoro-5-(4-morpholinylsulfonyl)benzamide for lab experiments is its low toxicity profile, which allows for higher doses to be used in experiments without causing harm to cells or animals. However, this compound is also relatively new and has not been extensively studied, which limits its potential for use in clinical trials and as a therapeutic agent.
Future Directions
There are several potential future directions for N-(3-chlorophenyl)-2-fluoro-5-(4-morpholinylsulfonyl)benzamide research, including further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential as a therapeutic agent for various diseases. Additionally, research on the combination of this compound with other drugs or therapies may provide new insights into its potential as a treatment option. Overall, this compound shows promise as a potential therapeutic agent and warrants further investigation.
Synthesis Methods
N-(3-chlorophenyl)-2-fluoro-5-(4-morpholinylsulfonyl)benzamide can be synthesized through a multi-step process that involves the reaction of 3-chlorobenzoyl chloride with 2-fluoro-5-(4-morpholinylsulfonyl)aniline. The resulting product is then purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
N-(3-chlorophenyl)-2-fluoro-5-(4-morpholinylsulfonyl)benzamide has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. Research has shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(3-chlorophenyl)-2-fluoro-5-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClFN2O4S/c18-12-2-1-3-13(10-12)20-17(22)15-11-14(4-5-16(15)19)26(23,24)21-6-8-25-9-7-21/h1-5,10-11H,6-9H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKHKUTVSYBRYMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC(=C(C=C2)F)C(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClFN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.